Cas no 2228308-46-9 (3-amino-1-(2-hydroxy-5-methylphenyl)cyclobutane-1-carboxylic acid)

• Product Name: 3-amino-1-(2-hydroxy-5-methylphenyl)cyclobutane-1-carboxylic acid
• CAS No: 2228308-46-9
• MF: C₁₂H₁₅NO₃
• MW: 221.252403497696
• CID: 6556310
• PubChem ID: 165791584
• Update Time: 2025-07-22

3-amino-1-(2-hydroxy-5-methylphenyl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(2-hydroxy-5-methylphenyl)cyclobutane-1-carboxylic acid
• EN300-1763669
• 2228308-46-9

• Inchi： 1S/C12H15NO3/c1-7-2-3-10(14)9(4-7)12(11(15)16)5-8(13)6-12/h2-4,8,14H,5-6,13H2,1H3,(H,15,16)
• InChI Key： VMBIWVDUVLQUKY-UHFFFAOYSA-N
• SMILES： OC(C1(C2C(=CC=C(C)C=2)O)CC(C1)N)=O

Computed Properties

• Exact Mass: 221.10519334g/mol
• Monoisotopic Mass: 221.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 83.6Ų

Additional information on 3-amino-1-(2-hydroxy-5-methylphenyl)cyclobutane-1-carboxylic acid

Professional Introduction to 3-amino-1-(2-hydroxy-5-methylphenyl)cyclobutane-1-carboxylic Acid (CAS No. 2228308-46-9)

3-amino-1-(2-hydroxy-5-methylphenyl)cyclobutane-1-carboxylic acid is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 2228308-46-9, belongs to a class of molecules that exhibit promising properties for further investigation in drug discovery and development. The presence of both amino and hydroxy functional groups, along with a cyclobutane ring fused to a methylphenyl moiety, makes this molecule a fascinating subject for synthetic chemists and medicinal researchers.

The structural composition of 3-amino-1-(2-hydroxy-5-methylphenyl)cyclobutane-1-carboxylic acid suggests potential interactions with biological targets, which could be exploited for therapeutic purposes. The methylphenyl group, in particular, is known for its ability to modulate various enzymatic and receptor activities, making it a valuable scaffold in the design of bioactive molecules. Recent studies have highlighted the importance of cyclobutane derivatives in medicinal chemistry, as they often exhibit enhanced binding affinities and selectivity compared to their open-chain counterparts.

In the context of contemporary research, 3-amino-1-(2-hydroxy-5-methylphenyl)cyclobutane-1-carboxylic acid has been explored for its potential role in modulating inflammatory pathways. The hydroxy group within the molecule can participate in hydrogen bonding interactions, which are crucial for the development of anti-inflammatory agents. Furthermore, the amino group provides a site for further functionalization, allowing chemists to tailor the compound’s properties for specific biological applications. These features have prompted investigations into its efficacy as a precursor for novel therapeutic agents.

One of the most compelling aspects of this compound is its versatility in synthetic chemistry. The cyclobutane ring can serve as a rigid scaffold, enhancing the stability and bioavailability of drug candidates. Additionally, the presence of both aromatic and aliphatic components allows for diverse chemical modifications, enabling researchers to optimize pharmacokinetic profiles. Such flexibility has made 3-amino-1-(2-hydroxy-5-methylphenyl)cyclobutane-1-carboxylic acid a subject of interest in the development of small-molecule drugs targeting neurological disorders.

Recent advancements in computational chemistry have further accelerated the study of this compound. Molecular modeling techniques have been employed to predict binding interactions between 3-amino-1-(2-hydroxy-5-methylphenyl)cyclobutane-1-carboxylic acid and potential biological targets, such as enzymes and receptors involved in disease pathways. These simulations have provided valuable insights into how structural modifications can enhance binding affinity and selectivity, guiding experimental efforts toward more effective drug candidates.

The pharmaceutical industry has taken note of these findings, with several companies investing in the synthesis and characterization of derivatives based on this scaffold. The ability to fine-tune both the hydroxy and amino functionalities has opened up new avenues for developing treatments against conditions such as cancer, autoimmune diseases, and neurodegenerative disorders. As research progresses, it is expected that more sophisticated derivatives will emerge, offering improved therapeutic efficacy and reduced side effects.

From a synthetic perspective, 3-amino-1-(2-hydroxy-5-methylphenyl)cyclobutane-1-carboxylic acid represents an excellent example of how structural complexity can be leveraged to develop bioactive molecules. The synthesis involves multi-step reactions that showcase the ingenuity of organic chemists in constructing intricate cyclic systems. Techniques such as transition-metal catalysis and asymmetric synthesis have been particularly useful in achieving high yields and enantiopurity, which are critical for pharmaceutical applications.

The compound’s potential also extends to materials science applications beyond traditional pharmaceuticals. Its unique structure makes it a candidate for designing advanced polymers or functional materials that exhibit specific chemical properties. For instance, the rigid cyclobutane ring can contribute to thermal stability, while the aromatic rings provide electronic characteristics suitable for optoelectronic devices.

In conclusion, 3-amino-1-(2-hydroxy-5-methylphenyl)cyclobutane-1-carboxylic acid (CAS No. 2228308-46-9) is a multifaceted molecule with significant implications for both medicinal chemistry and materials science. Its structural features offer opportunities for developing novel therapeutic agents targeting various diseases, while its synthetic accessibility allows for extensive structural exploration. As research continues to uncover new applications for this compound, it is likely to remain at the forefront of scientific inquiry in these fields.